Cas no 1261905-09-2 (3-(3-Aminocarbonylphenyl)-5-fluorobenzoic acid)

• Product Name: 3-(3-Aminocarbonylphenyl)-5-fluorobenzoic acid
• CAS No: 1261905-09-2
• MF: C₁₄H₁₀FNO₃
• MW: 259.232507228851
• MDL: MFCD18320224
• CID: 2762519
• PubChem ID: 53226137
• Update Time: 2025-05-21

3-(3-Aminocarbonylphenyl)-5-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• MFCD18320224
• 3'-Carbamoyl-5-fluoro[1,1'-biphenyl]-3-carboxylic acid
• 3-(3-Aminocarbonylphenyl)-5-fluorobenzoic acid, 95%
• 3-(3-AMINOCARBONYLPHENYL)-5-FLUOROBENZOIC ACID
• DTXSID50689869
• 1261905-09-2
• 3-(3-Aminocarbonylphenyl)-5-fluorobenzoic acid

• MDL： MFCD18320224
• Inchi： 1S/C14H10FNO3/c15-12-6-10(5-11(7-12)14(18)19)8-2-1-3-9(4-8)13(16)17/h1-7H,(H2,16,17)(H,18,19)
• InChI Key： DKSIEAMSBDQBJD-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=O)O)C=C(C=1)C1C=CC=C(C(N)=O)C=1

Computed Properties

• Exact Mass: 259.06447134Da
• Monoisotopic Mass: 259.06447134Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 80.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 3-(3-Aminocarbonylphenyl)-5-fluorobenzoic acid

3-(3-Aminocarbonylphenyl)-5-fluorobenzoic Acid (CAS No. 1261905-09-2): A Comprehensive Overview

3-(3-Aminocarbonylphenyl)-5-fluorobenzoic acid (CAS No. 1261905-09-2) is a versatile organic compound with significant potential in various fields, particularly in pharmaceutical and medicinal chemistry. This compound is characterized by its unique molecular structure, which includes a fluoro-substituted benzene ring and an aminocarbonyl group. These functional groups contribute to its diverse chemical properties and biological activities, making it an intriguing subject for both academic research and industrial applications.

The chemical formula of 3-(3-Aminocarbonylphenyl)-5-fluorobenzoic acid is C₁₄H₁₀FNO₃, and its molecular weight is approximately 267.23 g/mol. The compound's structural features, such as the presence of the fluoro group and the aminocarbonyl moiety, endow it with specific reactivity and solubility properties. These properties are crucial for its use in various chemical reactions and biological assays.

In recent years, there has been growing interest in the study of 3-(3-Aminocarbonylphenyl)-5-fluorobenzoic acid due to its potential therapeutic applications. Research has shown that this compound exhibits promising anti-inflammatory and anti-cancer activities. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 3-(3-Aminocarbonylphenyl)-5-fluorobenzoic acid can effectively inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of prostaglandins, which are key mediators of inflammation.

Beyond its anti-inflammatory properties, 3-(3-Aminocarbonylphenyl)-5-fluorobenzoic acid has also shown potential as an anti-cancer agent. A study conducted by researchers at the National Cancer Institute found that this compound can induce apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways, such as the PI3K/AKT pathway, which is often dysregulated in cancer cells.

The synthesis of 3-(3-Aminocarbonylphenyl)-5-fluorobenzoic acid has been extensively studied, and several efficient routes have been developed. One common approach involves the reaction of 5-fluorobenzoyl chloride with 3-aminobenzoic acid in the presence of a base such as triethylamine. This method yields high purity product with good yields, making it suitable for large-scale production.

In addition to its therapeutic potential, 3-(3-Aminocarbonylphenyl)-5-fluorobenzoic acid has also found applications in materials science and analytical chemistry. Its unique electronic properties make it useful as a building block for the synthesis of functional materials, such as polymers and metal-organic frameworks (MOFs). In analytical chemistry, the compound can be used as a reference standard for the quantification of similar compounds in complex matrices.

The safety profile of 3-(3-Aminocarbonylphenyl)-5-fluorobenzoic acid is an important consideration for its practical use. Toxicological studies have shown that this compound has low acute toxicity when administered orally or intraperitoneally to rodents. However, like many organic compounds, it should be handled with appropriate safety measures to avoid skin contact and inhalation.

In conclusion, 3-(3-Aminocarbonylphenyl)-5-fluorobenzoic acid (CAS No. 1261905-09-2) is a multifaceted compound with significant potential in pharmaceuticals, materials science, and analytical chemistry. Its unique chemical structure and biological activities make it an attractive target for further research and development. As ongoing studies continue to uncover new applications and mechanisms of action, this compound is likely to play an increasingly important role in various scientific disciplines.